Cas no 2763756-64-3 (Lithium(1+) 5-(2-methoxyethyl)thiophene-2-sulfinate)

• Product Name: Lithium(1+) 5-(2-methoxyethyl)thiophene-2-sulfinate
• CAS No: 2763756-64-3
• MF: C₇H₉LiO₃S₂
• MW: 212.215559720993
• CID: 6092995
• PubChem ID: 165994653
• Update Time: 2025-11-06

Lithium(1+) 5-(2-methoxyethyl)thiophene-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-37351036
• 2763756-64-3
• lithium(1+) 5-(2-methoxyethyl)thiophene-2-sulfinate
• Lithium(1+) 5-(2-methoxyethyl)thiophene-2-sulfinate

• Inchi： 1S/C7H10O3S2.Li/c1-10-5-4-6-2-3-7(11-6)12(8)9;/h2-3H,4-5H2,1H3,(H,8,9);/q;+1/p-1
• InChI Key： LLPKZBCWFQADAA-UHFFFAOYSA-M
• SMILES： S1C(=CC=C1CCOC)S(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 212.01531493g/mol
• Monoisotopic Mass: 212.01531493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.8Ų

Additional information on Lithium(1+) 5-(2-methoxyethyl)thiophene-2-sulfinate

Exploring Lithium(1+) 5-(2-methoxyethyl)thiophene-2-sulfinate (CAS 2763756-64-3): Properties, Applications, and Innovations

In the realm of advanced organometallic compounds, Lithium(1+) 5-(2-methoxyethyl)thiophene-2-sulfinate (CAS 2763756-64-3) has emerged as a compound of significant interest due to its unique structural and electronic properties. This thiophene-based sulfinate derivative combines the versatility of lithium salts with the functional adaptability of methoxyethyl-substituted thiophenes, making it a valuable candidate for applications in organic electronics, pharmaceutical intermediates, and catalysis. Researchers and industries are increasingly exploring its potential, driven by the growing demand for high-performance materials and sustainable chemical processes.

The molecular structure of Lithium(1+) 5-(2-methoxyethyl)thiophene-2-sulfinate features a thiophene ring substituted with a 2-methoxyethyl group at the 5-position and a sulfinate anion at the 2-position, stabilized by a lithium cation. This arrangement imparts notable solubility in polar solvents and enhanced reactivity in cross-coupling reactions, which are critical for synthesizing conjugated polymers or small-molecule semiconductors. Its CAS number 2763756-64-3 serves as a unique identifier in chemical databases, facilitating precise research and regulatory compliance.

One of the most compelling applications of this compound lies in the field of organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The thiophene sulfinate moiety acts as a versatile building block for constructing electron-transporting materials, which are essential for improving device efficiency. Recent studies highlight its role in optimizing charge carrier mobility and film morphology, addressing key challenges in renewable energy technologies. As the world shifts toward green energy solutions, compounds like Lithium(1+) 5-(2-methoxyethyl)thiophene-2-sulfinate are gaining traction in both academic and industrial research.

Beyond electronics, this compound is also explored for its potential in pharmaceutical synthesis. The methoxyethyl side chain enhances bioavailability, while the sulfinate group offers a handle for further functionalization, enabling the creation of targeted drug candidates. Its compatibility with lithium-mediated reactions aligns with the pharmaceutical industry's focus on precise molecular modifications and scalable synthetic routes. Questions like "How does sulfinate chemistry improve drug design?" or "What are the advantages of lithium-stabilized intermediates?" are frequently searched, reflecting broader interest in its mechanistic advantages.

From an environmental perspective, the compound's potential for low-waste synthesis aligns with the principles of green chemistry. Researchers are investigating its use in catalytic cycles that minimize heavy metal residues, a topic increasingly relevant to sustainable manufacturing. Its water-soluble derivatives could also reduce reliance on toxic solvents, addressing regulatory and safety concerns. These attributes make it a subject of interest for forums discussing eco-friendly chemical alternatives and circular economy strategies.

In summary, Lithium(1+) 5-(2-methoxyethyl)thiophene-2-sulfinate (CAS 2763756-64-3) represents a multifaceted compound with applications spanning materials science, pharmaceuticals, and sustainable chemistry. Its structural features and reactivity profile continue to inspire innovations, answering pressing questions in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in advancing next-generation technologies and environmentally conscious synthesis.